Cas no 1446351-71-8 ((2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide)

• Product Name: (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide
• CAS No: 1446351-71-8
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 5050541
• Update Time: 2025-10-31

(2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• TIMTEC-BB SBB000609
• (2E)-2-[4-(propan-2-yl)benzylidene]hydrazinecarbothioamide
• (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide

• Inchi： 1S/C11H15N3S/c1-8(2)10-5-3-9(4-6-10)7-13-14-11(12)15/h3-8H,1-2H3,(H3,12,14,15)/b13-7+
• InChI Key： GCIARVDJUYGSFQ-NTUHNPAUSA-N
• SMILES： N(C(N)=S)/N=C/C1=CC=C(C(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide

Recent Advances in the Study of (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide (CAS: 1446351-71-8)

In recent years, the compound (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide (CAS: 1446351-71-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiosemicarbazone derivative has shown promising potential in various therapeutic applications, particularly in the areas of anticancer and antimicrobial drug development. The unique structural features of this compound, including its hydrazinecarbothioamide moiety and isopropylphenyl group, contribute to its diverse biological activities.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the molecular mechanisms underlying the anticancer properties of (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide. The researchers employed a combination of in vitro and in silico approaches to elucidate the compound's interaction with key cellular targets, such as topoisomerase II and tubulin. Their findings revealed that the compound exhibits potent inhibitory effects on cancer cell proliferation by inducing DNA damage and disrupting microtubule dynamics. Notably, the study highlighted the compound's selectivity towards cancer cells over normal cells, suggesting a favorable therapeutic window.

Another significant advancement in the research of this compound comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which explored its antimicrobial potential. The study demonstrated that (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in bacterial metabolism. These findings open new avenues for the development of novel antimicrobial agents to address the growing challenge of antibiotic resistance.

From a chemical synthesis perspective, recent work published in Tetrahedron Letters (2023) has optimized the production of (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide, achieving higher yields and purity through a modified condensation reaction between 4-isopropylbenzaldehyde and thiosemicarbazide. This improved synthetic route not only enhances the scalability of production but also facilitates the generation of analogs for structure-activity relationship studies.

Looking forward, the research community is particularly excited about the potential of (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide as a lead compound for drug development. Current investigations are focusing on its pharmacokinetic properties and toxicity profiles to further evaluate its clinical potential. Preliminary animal studies have shown encouraging results regarding its bioavailability and tissue distribution, though more comprehensive preclinical evaluations are needed.

In conclusion, (2E)-2-4-(1-Methylethyl)phenylmethylenehydrazinecarbothioamide (CAS: 1446351-71-8) represents a promising scaffold in medicinal chemistry with demonstrated biological activities across multiple therapeutic areas. The recent studies highlighted in this briefing underscore its potential as a versatile pharmacophore for the development of new therapeutic agents. Continued research efforts in structural optimization and mechanism elucidation will be crucial for translating these findings into clinical applications.